Cas no 2172071-87-1 (2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic acid
• CAS No: 2172071-87-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6012052
• PubChem ID: 165556175
• Update Time: 2025-06-08

2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic acid
• 2172071-87-1
• EN300-1550910
• 2-ethyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]methyl}butanoic acid

• Inchi： 1S/C26H28N2O5/c1-3-26(4-2,24(30)31)17-28-23(29)14-9-15-27-25(32)33-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22H,3-4,15-17H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： RDVWQYNSCYHJDV-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic acid

Introduction to 2-Ethyl-2-{4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic Acid (CAS No. 2172071-87-1)

2-Ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic acid (CAS No. 2172071-87-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a butynyl moiety, which contribute to its potential applications in various biological and therapeutic contexts.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This feature makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel therapeutic agents. The butynyl moiety, on the other hand, introduces a triple bond that can participate in various chemical reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), a powerful tool in click chemistry for the construction of complex molecular architectures.

Recent studies have highlighted the potential of 2-Ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic acid in the development of targeted drug delivery systems. The presence of the Fmoc group allows for precise control over the release of active compounds, while the butynyl moiety can be functionalized to target specific cellular receptors or tissues. This dual functionality makes the compound a promising candidate for the design of prodrugs and conjugates that can enhance the efficacy and reduce the toxicity of therapeutic agents.

In addition to its applications in drug delivery, 2-Ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic acid has shown potential in the field of bioconjugation. Bioconjugation involves the covalent attachment of biomolecules to other molecules or surfaces, which is crucial for various applications such as diagnostics, imaging, and therapeutics. The ability to functionalize the butynyl moiety with azides or other reactive groups enables the formation of stable bioconjugates through click chemistry reactions.

One notable application of this compound is in the development of fluorescent probes for cellular imaging. The Fmoc group can be modified to incorporate fluorescent dyes, allowing for real-time monitoring of cellular processes. This is particularly useful in studying protein-protein interactions, receptor dynamics, and other biological phenomena at the molecular level. The high specificity and stability of these probes make them valuable tools in both basic research and clinical diagnostics.

Furthermore, 2-Ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic acid has been explored for its potential in cancer therapy. The ability to target specific cancer cells through bioconjugation with cell-penetrating peptides or antibodies can enhance the selectivity and effectiveness of anticancer drugs. Preliminary studies have shown that this compound can be used to deliver cytotoxic agents directly to tumor sites, minimizing systemic side effects and improving treatment outcomes.

The synthesis of 2-Ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}butanoic acid involves several steps, including the protection of amino groups with Fmoc, introduction of the butynyl moiety, and final deprotection to reveal the active compound. These synthetic routes are well-documented in the literature and can be optimized for large-scale production using modern synthetic techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry.

In conclusion, 2-Ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-y namidomethyl}butanoic acid (CAS No. 2172071-87-1) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique structural features make it an attractive candidate for developing novel therapeutic agents, diagnostic tools, and bioconjugates. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding and treatment of various diseases.